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Compound of Interest

Compound Name: SR-3029

Cat. No.: B610973

Technical Support Center: SR-3029

Welcome to the technical support center for SR-3029. This resource is designed to assist
researchers, scientists, and drug development professionals in effectively utilizing SR-3029 in
their experiments. Here you will find troubleshooting guides, frequently asked questions
(FAQs), detailed experimental protocols, and key technical data to help you achieve consistent
and reliable results.

Frequently Asked Questions (FAQSs)

Q1: What is the primary mechanism of action of SR-3029?

Al: SR-3029 is a potent and selective, ATP-competitive inhibitor of Casein Kinase 16 (CK19)
and Casein Kinase 1g (CK1g).[1][2] It has IC50 values of 44 nM for CK1d and 260 nM for CK1e.
[1][2][3] Its primary mode of action in cancer cells is the inhibition of the Wnt/f3-catenin signaling
pathway.[4][5]

Q2: What are the known off-target effects of SR-30297

A2: SR-3029 is a highly selective kinase inhibitor.[5] However, at higher concentrations (10
KUM), it has been shown to inhibit other kinases, including CDK4, MYLK4, and FLT3, by more
than 90%.[4][6] It is important to consider these potential off-target effects when designing
experiments and interpreting results.

Q3: How should | dissolve and store SR-3029?
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A3: SR-3029 is soluble in DMSO at concentrations of 20 mM to 30 mg/mL.[2][6][7] For long-
term storage, the powder form should be kept at -20°C for up to 3 years.[2] Stock solutions in
DMSO can be stored at -80°C for up to 2 years.[2] It is recommended to use fresh DMSO as it
is hygroscopic, and absorbed moisture can reduce the solubility of SR-3029.[3]

Q4: What is the recommended working concentration for SR-3029 in cell-based assays?

A4: The effective concentration of SR-3029 can vary depending on the cell line and the specific
assay. An EC50 of 86 nM has been reported for the A375 human melanoma cell line.[5][6] It is
recommended to perform a dose-response experiment to determine the optimal concentration
for your specific cell line and experimental conditions.

Troubleshooting Inconsistent Results

Inconsistent results with SR-3029 can arise from various factors, from compound handling to
experimental execution. This guide provides a structured approach to troubleshooting common
ISsues.

Logical Troubleshooting Flow
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Essue: Poor Solubility or Precipitation

(Issue: Lack of Expected Biological Activity
—

(Inconsislent SR-3029 Results

(Issue: High Variability Between Replicates

Issue: Suspected Off-Target Effects

(1. Seed Cells in 96-well PlaleHZ. Treat with SR—SOZQHQ. Incubate for 24-72 houer. Add MTS REBQEHHS. Incubate for 1-4 huulsHG. Read Absorbance at 490 an7 Analyze Da(a)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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